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Abstract

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the chemical
formula CeHaa4. It is a volatile, colorless liquid with a characteristic gasoline-like odor.[1] This
guide provides a comprehensive overview of the natural and anthropogenic sources of 2-
methylpentane, tailored for researchers, scientists, and drug development professionals. The
document explores its geological origins in petroleum and natural gas, its biogenic production
by plants, and its widespread presence as a result of human activities, including industrial
processes and fuel combustion. Furthermore, this guide delves into the biosynthesis of
branched-chain alkanes, details its applications in the pharmaceutical industry, and provides
established analytical protocols for its detection and quantification in various environmental
matrices.

Introduction to 2-Methylpentane

2-Methylpentane is a structural isomer of hexane and is commonly found in technical mixtures
used for research and industrial purposes.[1][2] Its physical and chemical properties, such as
its low boiling point and high volatility, make it a useful solvent in a variety of applications.[3]
However, these same properties also contribute to its release and distribution in the
environment. Understanding the diverse sources of 2-methylpentane is crucial for assessing
environmental exposure, developing analytical methods, and for its controlled use in industrial
settings, including pharmaceutical manufacturing.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-methylpentane is presented in
Table 1.

Property Value

Chemical Formula CeH14

Molar Mass 86.18 g/mol

Appearance Colorless liquid[2]

Odor Gasoline-like[1]

Boiling Point 60 to 62 °C[4]

Melting Point -154 °C[4]

Flash Point -20°F (-29°C)[5]

Vapor Pressure 310.2 mmHg at 68°F (20°C)[5]
Solubility in Water Immiscible[4]

Natural Occurrence of 2-Methylpentane

2-Methylpentane is a naturally occurring compound, primarily found in geological formations
and emitted by some plant species.

Geological Sources

The most significant natural reservoirs of 2-methylpentane are crude oil and natural gas
deposits. It is a constituent of the light hydrocarbon fraction of petroleum.

e Crude QOil: 2-Methylpentane is a component of crude petroleum. For instance, a study of a
mid-continent petroleum source in the United States estimated the concentration of 2-
methylpentane to be approximately 0.25% of the crude oil. The exact concentration can
vary depending on the origin and composition of the crude oil.
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» Natural Gas: 2-Methylpentane is also found in natural gas liquids (NGLs), which are
hydrocarbons that are gaseous at reservoir temperatures and pressures but become liquid at
the surface.[6] The composition of NGLs is highly variable, but they can contain a significant
fraction of C5+ hydrocarbons, including 2-methylpentane. The liquids content of "wet"
natural gas can range from 2.5 to over 12 gallons per thousand cubic feet, with pentanes
and heavier hydrocarbons being part of this fraction.[7]

Biogenic Sources: Plant Volatiles

2-Methylpentane is also released into the atmosphere by vegetation as a biogenic volatile
organic compound (BVOC). While the emission rates are generally lower than those of other
BVOC:s like isoprene and monoterpenes, they contribute to the overall atmospheric
hydrocarbon load.

e Emission from Pine Species: The combustion of pine wood has been shown to release 2-
methylpentane, with an emission rate of 8.6 mg/kg of burned pine.[4] Studies on the volatile
emissions from the phloem of various Pinus species have primarily focused on
monoterpenes as key semiochemicals, but a wide range of volatile organic compounds are
emitted.[8][9]

o Emissions from Oak Species: Research on the volatile emissions from Quercus ilex (holm
oak) has identified a range of emitted compounds, with a focus on monoterpenes and other
oxygenated VOCs.[10][11] While specific quantification of 2-methylpentane is not always
highlighted, alkanes are known components of the complex blend of volatiles that plants
release in response to environmental stress.[11]

The biosynthesis of branched-chain alkanes in plants is a complex process. It is understood to
be related to the fatty acid synthesis (FAS) system, with the introduction of branches occurring
through the use of specific initiator and lengthener molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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